Ethyl 3-aminobutyrate
Overview
Description
Ethyl 3-aminobutyrate, also known as ethyl 3-aminobutanoate, is a compound with the molecular formula C6H13NO2 . It has a molecular weight of 131.17 g/mol . This compound is used for research and development purposes .
Synthesis Analysis
Ethyl 3-aminobutyrate can be synthesized from ethanol and DL-3-Aminobutyric acid . Another study suggests that the reactions of ethyl 3-aminobutyrate with carboxylic acid esters, catalyzed by lipases from Candida antarctica, Pseudomonas cepacia, and Pseudomonas fluorescens, take place on the amino and ester functions of the substrate .Molecular Structure Analysis
The InChI string for Ethyl 3-aminobutyrate is InChI=1S/C6H13NO2/c1-3-9-6(8)4-5(2)7/h5H,3-4,7H2,1-2H3 . The Canonical SMILES is CCOC(=O)CC©N .Chemical Reactions Analysis
The reactions of ethyl 3-aminobutyrate with carboxylic acid esters have been studied. These reactions take place on the amino and ester functions of the substrate provided that the alkyl group of the achiral ester differs from ethyl .Physical And Chemical Properties Analysis
Ethyl 3-aminobutyrate has a molecular weight of 131.17 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The topological polar surface area is 52.3 Ų . The heavy atom count is 9 . The density is 1.0±0.1 g/cm³, the boiling point is 168.8±0.0 °C at 760 mmHg, and the flash point is 42.2±0.0 °C .Scientific Research Applications
Application in Food Industry
Scientific Field
Summary of the Application
Ethyl butanoate, also known as ethyl 3-aminobutanoate, is well known for its value as a flavor chemical in food industries . It is naturally present in many fermented foods and there is a rapid increase in demand .
Methods of Application or Experimental Procedures
Studies are trying to improve its biological production as the method has advantages over direct extraction or chemical production in terms of cost, time, and product acceptance being natural . A total of twenty-four studies have been published in the last three decades and used lipase from different sources as a biocatalyst . Esterification of butanoic acid and ethanol as the precursors are reported in most of the studies with water as the by-product and commonly recognized as a green route .
Results or Outcomes
As organic solvents increase the cost and may bring negative effects to the environment, the solvent-free reaction system is recognized as a good alternative . However, hardly any works have been found on ethyl butanoate production in a water-based reaction system and only a few studies focus on the biphasic and solvent-free systems .
Application in Medical Field
Scientific Field
Summary of the Application
Ethyl 3-Aminobutanoate has been used in the prevention and treatment of influenza . Influenza, commonly known as the flu, is a viral infection that can lead to severe complications if not treated properly. Ethyl 3-Aminobutanoate’s role in this context could be significant .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for using Ethyl 3-Aminobutanoate in the treatment of influenza are not detailed in the source . However, it’s likely that it would be administered in a controlled manner under the supervision of a healthcare professional.
Results or Outcomes
The specific results or outcomes of using Ethyl 3-Aminobutanoate in the treatment of influenza are not detailed in the source . However, its use in this context suggests that it may have shown promising results in preliminary studies or trials.
General Properties and Structure
Scientific Field
Summary of the Application
Ethyl 3-aminobutanoate is a chemical compound with the molecular formula C6H13NO2 . It has various properties that make it interesting for study in the field of chemistry .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for using Ethyl 3-aminobutanoate in the field of chemistry are not detailed in the sources . However, it’s likely that it would be used in a controlled laboratory setting under the supervision of a trained professional.
Results or Outcomes
The specific results or outcomes of using Ethyl 3-aminobutanoate in the field of chemistry are not detailed in the sources . However, its use in this context suggests that it may have shown promising results in preliminary studies or trials.
Safety And Hazards
Ethyl 3-aminobutyrate is a flammable liquid and vapor. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation . Personal protective equipment should be used and breathing vapours, mist, or gas should be avoided. Adequate ventilation should be ensured and all sources of ignition should be removed .
properties
IUPAC Name |
ethyl 3-aminobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-3-9-6(8)4-5(2)7/h5H,3-4,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHIOOBJZIASBFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401314973 |
Source
|
| Record name | Ethyl 3-aminobutyrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401314973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-aminobutyrate | |
CAS RN |
5303-65-1 |
Source
|
| Record name | Ethyl 3-aminobutyrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5303-65-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-aminobutyrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005303651 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5303-65-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=77084 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl 3-aminobutyrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401314973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3-aminobutyrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.776 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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